Cas no 1806535-51-2 (3-Fluoro-4-iodopyridine-2-sulfonamide)

• Product Name: 3-Fluoro-4-iodopyridine-2-sulfonamide
• CAS No: 1806535-51-2
• MF: C₅H₄FIN₂O₂S
• MW: 302.065335273743
• CID: 4906733
• Update Time: 2025-05-20

3-Fluoro-4-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodopyridine-2-sulfonamide

• Inchi： 1S/C5H4FIN2O2S/c6-4-3(7)1-2-9-5(4)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： FVMJQORPPLEKLC-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 3-Fluoro-4-iodopyridine-2-sulfonamide

3-Fluoro-4-iodopyridine-2-sulfonamide: A Comprehensive Overview

3-Fluoro-4-iodopyridine-2-sulfonamide, also known by its CAS number 1806535-51-2, is a highly specialized chemical compound with significant potential in various fields of research and application. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates functional groups that confer unique chemical properties. The presence of fluorine and iodine substituents on the pyridine ring, along with the sulfonamide group, makes this compound a versatile building block in organic synthesis and drug discovery.

The structure of 3-Fluoro-4-iodopyridine-2-sulfonamide is characterized by its pyridine core, which serves as the foundation for the attachment of various functional groups. The fluorine atom at the 3-position and the iodine atom at the 4-position introduce electronic effects that influence the reactivity and stability of the molecule. The sulfonamide group at the 2-position adds a polar functional group, enhancing solubility and potentially improving bioavailability in pharmaceutical applications.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the role of pyridine derivatives in targeting specific biological pathways. The sulfonamide group is particularly valuable in this context, as it can act as a bioisostere for other functional groups, offering potential advantages in drug design. The combination of fluorine and iodine substituents further enhances the compound's versatility, allowing for fine-tuning of its pharmacokinetic properties.

In terms of synthesis, 3-Fluoro-4-iodopyridine-2-sulfonamide can be prepared through a variety of routes. One common approach involves the nucleophilic substitution of an appropriate precursor with an amide or sulfonate group. The introduction of fluorine and iodine substituents can be achieved through electrophilic aromatic substitution or via prefunctionalized intermediates. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

The chemical properties of 3-Fluoro-4-iodopyridine-2-sulfonamide are influenced by its electronic structure. The pyridine ring exhibits aromatic stability, while the electronegative substituents (fluorine and iodine) introduce varying degrees of electron-withdrawing effects. This balance between aromaticity and substituent effects makes the compound highly reactive under certain conditions, such as in nucleophilic or electrophilic reactions. Additionally, the sulfonamide group contributes to hydrogen bonding capabilities, which can be exploited in supramolecular chemistry or crystal engineering.

In terms of applications, 3-Fluoro-4-iodopyridine-2-sulfonamide has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for constructing bioactive molecules with desired pharmacological profiles. Its ability to modulate enzyme activity or bind to specific receptors makes it a candidate for drug development programs targeting diseases such as cancer or inflammatory disorders.

Moreover, recent advancements in materials science have highlighted the potential of pyridine derivatives in creating advanced materials with unique electronic properties. The presence of halogen atoms (fluorine and iodine) in 3-fluoro-4-iodo-pyridine derivatives can influence their optical and electronic characteristics, making them suitable for applications in organic electronics or optoelectronic devices.

The synthesis and characterization of CAS No 1806535-51-2, which corresponds to 3-fluoro-< strong >4-i odo strong >py ridin e - 2 - sulfo n amide , have been extensively documented in recent literature . Researchers have employed advanced spectroscopic techniques such as NMR , IR , and mass spectrometry to confirm its structure and purity . These studies underscore the importance of rigorous characterization methods in ensuring the reliability of chemical compounds used in research . p > < p >In conclusion , < strong > 3 - Fluoro - 4 - iodo py ridin e - 2 - sulfo n amide strong > represents a fascinating example of how modern organic chemistry can create complex molecules with diverse applications . Its unique combination of functional groups , combined with recent advances in synthetic methods , positions this compound as a valuable tool for researchers across multiple disciplines . As ongoing studies continue to uncover new insights into its properties and potential uses , this compound is likely to play an increasingly important role in both academic research and industrial innovation . p >